molecular formula C18H20N2O2S B3020066 6-(1-(thiophen-2-yl)cyclopentanecarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one CAS No. 1421492-19-4

6-(1-(thiophen-2-yl)cyclopentanecarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one

Cat. No. B3020066
CAS RN: 1421492-19-4
M. Wt: 328.43
InChI Key: TYACLISEDACPQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with multiple functional groups. It contains a thiophene ring, a cyclopentane ring, and a naphthyridinone ring. These types of structures are often found in pharmaceuticals and other biologically active compounds .


Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography . This would provide information about the arrangement of atoms in the molecule and any conformational isomers.


Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the thiophene ring might undergo electrophilic aromatic substitution, and the carbonyl group could be involved in nucleophilic addition reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. These might include its solubility, melting point, boiling point, and reactivity .

Scientific Research Applications

Anticancer Activity

BIPM has been investigated for its antiproliferative effects against cancer cell lines. A Pd(II) complex derived from BIPM demonstrated excellent potency against Ehrlich ascites carcinoma (EAC) cells, with an IC50 value of approximately 10 μM. The complex extended survivability in a murine EAC tumor model, suggesting its potential as an anticancer drug .

Drug-Likeness Properties

Considering its experimental results and drug-likeness properties, the Pd(II) complex derived from BIPM holds promise as a potent anticancer drug .

Cytotoxicity in Ovarian Carcinoma Cells

In a different context, copper(II) complexes containing functionalized 2,2′:6′,2′′-terpyridines and 2,6-diacetylpyridine ligands were studied. Complex 1, which incorporates a similar ligand framework, exhibited high antiproliferative effects on A2780 ovarian carcinoma cells .

These applications highlight the diverse potential of BIPM and its derivatives in cancer research, drug development, and related fields. Researchers continue to explore its properties, making it an exciting compound for future investigations . If you need further details or additional applications, feel free to ask!

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it might interact with a specific biological target to exert its effects .

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental testing. This could include tests for toxicity, flammability, and environmental impact .

Future Directions

Future research could involve optimizing the synthesis of this compound, studying its properties in more detail, and exploring its potential applications. For example, it could be tested for biological activity to see if it has potential as a new drug .

properties

IUPAC Name

6-(1-thiophen-2-ylcyclopentanecarbonyl)-1,5,7,8-tetrahydro-1,6-naphthyridin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N2O2S/c21-16-6-5-13-12-20(10-7-14(13)19-16)17(22)18(8-1-2-9-18)15-4-3-11-23-15/h3-6,11H,1-2,7-10,12H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TYACLISEDACPQI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)(C2=CC=CS2)C(=O)N3CCC4=C(C3)C=CC(=O)N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(1-(thiophen-2-yl)cyclopentanecarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.